Cas no 85838-94-4 (tert-butyl 1,2,3,6-tetrahydropyridine-1-carboxylate)

tert-butyl 1,2,3,6-tetrahydropyridine-1-carboxylate structure

85838-94-4 structure

Product name:tert-butyl 1,2,3,6-tetrahydropyridine-1-carboxylate

CAS No:85838-94-4

MF:C₁₀H₁₇NO₂

MW:183.24748301506

MDL:MFCD04972245

CID:720846

PubChem ID:13094787

tert-butyl 1,2,3,6-tetrahydropyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 5,6-dihydropyridine-1(2H)-carboxylate
- 1-Boc-1,2,3,6-tetrahydropyridine
- N-Boc-1,2,3,6-Tetrahydropyridine
- 1-tert-Butoxycarbonyl-1,2,3,6-tetrahydropyridine
- 1(2H)-Pyridinecarboxylicacid, 3,6-dihydro-, 1,1-dimethylethyl ester
- 3,6-Dihydro-2H-pyridine-1-carboxylic acid tert-butyl ester
- tert-Butyl 1,2,3,6-Tetrahydro-1-pyridinecarboxylate
- tert-butyl 3,6-dihydro-2H-pyridine-1-carboxylate
- Tris(hydroxyMethyl)nitroMethane
- tert-Butyl 1,2,3,6-Tetrahydropyridine-1-carboxylate
- 1,2,3,6-Tetrahydropyridine-1-carboxylic Acid tert-Butyl Ester
- N-Boc-1,2,5,6-tetrahydropyridine
- tert-Butyl 3,6-dihydropyridine-1(2H)-carboxylate
- 1-Boc-1,2,3,6-tetrahydro-pyridine
- 1(2H)-PYRIDINECARBOXYLIC ACID, 3,6-DIHYDRO-, 1,1-DIMETHYLETHYL ESTER
- n-tert-butoxycar
- 1,1-Dimethylethyl 3,6-dihydro-1(2H)-pyridinecarboxylate
- N-(tert-Butoxycarbonyl)-1,2,3,6-tetrahydropyridine
- n-tert-butoxycarbonyl-1,2,3,6-tetrahydropyridine
- STR08850
- N-tert-butoxycarbonyl-1,2,3,6-tetrahydropyrdine
- 85838-94-4
- PB26145
- AB3379
- BP-10292
- STL556407
- 3,6-Dihydro-2H-pyridine-1-carboxylic acid tert-butyl ester, AldrichCPR
- SCHEMBL173435
- AKOS005146180
- DTXSID10517997
- BBL102604
- tert-butyl5,6-dihydropyridine-1(2h)-carboxylate
- 3,6-dihydro-1(2H)-pyridinecarboxylic acid tert-butyl ester
- AC-22447
- tert-Butyl 3,6-dihydro-1 (2H)-pyridinecarboxylate
- SHHHRQFHCPINIB-UHFFFAOYSA-N
- MFCD04972245
- CS-W001658
- F8889-9182
- TS-02557
- W-203955
- B4357
- EN300-134260
- SY008965
- DB-007741
- 3, 6-dihydro-1(2H)-pyridinecarboxylic acid tert-butyl ester
- tert-Butyl 3,6-dihydro-1(2H)-pyridinecarboxylate
- tert-Butyl 5,6-dihydropyridine-1(2H)-carboxylate, AldrichCPR
- tert-butyl 1,2,3,6-tetrahydropyridine-1-carboxylate
- MDL： MFCD04972245
- Inchi： 1S/C10H17NO2/c1-10(2,3)13-9(12)11-7-5-4-6-8-11/h4-5H,6-8H2,1-3H3
- InChI Key： SHHHRQFHCPINIB-UHFFFAOYSA-N
- SMILES： O=C(N1CCC=CC1)OC(C)(C)C

Computed Properties

Exact Mass: 183.125929g/mol
Surface Charge: 0
XLogP3: 1.8
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 2
Monoisotopic Mass: 183.125929g/mol
Monoisotopic Mass: 183.125929g/mol
Topological Polar Surface Area: 29.5Å²
Heavy Atom Count: 13
Complexity: 216
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1

Experimental Properties

Color/Form: No data available
Density: 1.029
Melting Point: No data available
Boiling Point: 84°C/5mmHg(lit.)
Flash Point: 99.9℃
Refractive Index: 1.4650 to 1.4690
Water Partition Coefficient: Insoluble in water. Soluble in organic solvents.
PSA: 29.54000
LogP: 2.12130

tert-butyl 1,2,3,6-tetrahydropyridine-1-carboxylate Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305
P351
P338,P302
P352,P321,P405,P501A
Hazard Category Code： 36/37/38-25
Safety Instruction： S26; S36/37/39
Hazardous Material Identification：
HazardClass：IRRITANT
Storage Condition：Sealed in dry,2-8°C
Risk Phrases：R36/37/38

tert-butyl 1,2,3,6-tetrahydropyridine-1-carboxylate Customs Data

HS CODE：2933399090
Customs Data：

China Customs Code:
2933399090

Overview:

2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

tert-butyl 1,2,3,6-tetrahydropyridine-1-carboxylate Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-134260-50.0g	tert-butyl 1,2,3,6-tetrahydropyridine-1-carboxylate	85838-94-4	95%	50g	$98.0	2023-05-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1044967-5g	tert-Butyl 5,6-dihydropyridine-1(2H)-carboxylate	85838-94-4	97%	5g	￥40.00	2024-07-28
eNovation Chemicals LLC	D389216-10g	tert-butyl 5,6-dihydropyridine-1(2H)-carboxylate	85838-94-4	95%	10g	$230	2024-05-24
TRC	B809500-25g	tert-Butyl 1,2,3,6-Tetrahydro-1-pyridinecarboxylate	85838-94-4		25g	$ 680.00	2022-06-06
Life Chemicals	F8889-9182-5g	tert-butyl 3,6-dihydro-2H-pyridine-1-carboxylate	85838-94-4	95%+	5g	$60.0	2023-09-05
Enamine	EN300-134260-0.5g	tert-butyl 1,2,3,6-tetrahydropyridine-1-carboxylate	85838-94-4	95%	0.5g	$19.0	2023-05-02
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB03086-100G	tert-butyl 1,2,3,6-tetrahydropyridine-1-carboxylate	85838-94-4	97%	100g	￥ 646.00	2023-04-13
Key Organics Ltd	STR08850-5MG	1,2,3,6-Tetrahydropyridine, N-BOC protected	85838-94-4	>95%	5mg	£46.00	2025-02-09
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R015960-5g	tert-butyl 1,2,3,6-tetrahydropyridine-1-carboxylate	85838-94-4	97%	5g	￥50	2024-05-21
Fluorochem	036069-5g	N-Boc-1,2,5,6-tetrahydropyridine	85838-94-4	97%	5g	￡19.00	2022-03-01

tert-butyl 1,2,3,6-tetrahydropyridine-1-carboxylate Production Method

Synthetic Circuit 1

109384-19-2

85838-94-4

877399-73-0

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: tert-Butyl methyl ether ; 0 °C
2.1 Reagents: Cesium carbonate Solvents: N-Methyl-2-pyrrolidone ; 6 h, 78 - 82 °C

Reference

A three-step synthesis of 4-(4-iodo-1H-pyrazol-1-yl)piperidine, a key intermediate in the synthesis of Crizotinib

Fussell, Steven J.; et al, Tetrahedron Letters, 2012, 53(8), 948-951

Synthetic Circuit 2

180695-79-8

85838-94-4

Reaction Conditions

1.1 Reagents: Potassium methoxide Solvents: Dimethylacetamide ; 1 min, rt
1.2 Catalysts: (T-4)-Bis[2-[(phenylimino-κN)methyl]phenolato-κO]cobalt Solvents: Dimethylacetamide ; 5 min, rt
1.3 Solvents: Dimethylacetamide ; 16 h, 60 °C; 60 °C → rt
1.4 Reagents: Ammonium chloride Solvents: Water ; neutralized

Reference

Cobalt-Catalyzed C(sp2)-C(sp3) Suzuki-Miyaura Cross-Coupling Enabled by Well-Defined Precatalysts with L,X-Type Ligands

Mills, L. Reginald ; et al, ACS Catalysis, 2022, 12(3), 1905-1918

Synthetic Circuit 3

85838-94-4

Reaction Conditions

1.1 Reagents: Sodium borohydride Solvents: Toluene
1.2 Solvents: Methanol
2.1 Reagents: 1-Chloroethyl chloroformate Solvents: Methanol , Dichloromethane
2.2 Reagents: Sodium carbonate Solvents: 1,4-Dioxane , Water

Reference

Studies towards the total synthesis of ficellomycin

Wynne, Emma Louise, 2008, , ,

Synthetic Circuit 4

24424-99-5

5382-16-1

85838-94-4

Reaction Conditions

1.1 -
2.1 -
3.1 Reagents: 1,8-Diazabicyclo[5.4.0]undec-7-ene

Reference

2-Aryl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-ols as a class of antitumor agents selectively active in securin-/- cells

Zhang, Nan; et al, Bioorganic & Medicinal Chemistry Letters, 2010, 20(13), 3903-3905

Synthetic Circuit 5

141699-59-4

3469-69-0

85838-94-4

877399-73-0

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Dimethylformamide ; 12 h, 100 °C

Reference

A three-step synthesis of 4-(4-iodo-1H-pyrazol-1-yl)piperidine, a key intermediate in the synthesis of Crizotinib

Fussell, Steven J.; et al, Tetrahedron Letters, 2012, 53(8), 948-951

Synthetic Circuit 6

301673-14-3

85838-94-4

Reaction Conditions

1.1 Reagents: Sodium tert-butoxide , tert-Butyl isocyanide Catalysts: Bis(1,5-cyclooctadiene)nickel , 1H-Imidazolium, 1,3-bis(2,4,6-trimethylphenyl)-, chloride (1:1) Solvents: 1,4-Dioxane ; 12 h, 100 °C
1.2 Reagents: Hydrochloric acid Solvents: Water

Reference

Nickel-Catalyzed Formal Aminocarbonylation of Unactivated Alkyl Iodides with Isocyanides

Huang, Wenyi; et al, Organic Letters, 2020, 22(8), 3245-3250

Synthetic Circuit 7

24424-99-5

40240-12-8

85838-94-4

Reaction Conditions

1.1 Reagents: 1-Chloroethyl chloroformate Solvents: Methanol , Dichloromethane
1.2 Reagents: Sodium carbonate Solvents: 1,4-Dioxane , Water

Reference

Studies towards the total synthesis of ficellomycin

Wynne, Emma Louise, 2008, , ,

Synthetic Circuit 8

40240-12-8

85838-94-4

Reaction Conditions

1.1 Solvents: Benzene ; 1 h, reflux
2.1 Reagents: Hydrazine , Potassium hydroxide Solvents: Ethylene glycol ; 1.5 h, reflux
2.2 Solvents: Chloroform ; 12 h, rt

Reference

Synthesis and antibacterial activity of novel fluoroquinolones containing substituted piperidines

Dang, Zhao; et al, Bioorganic & Medicinal Chemistry Letters, 2007, 17(16), 4523-4526

Synthetic Circuit 9

1211531-06-4

85838-94-4

Reaction Conditions

1.1 Catalysts: (SP-5-41)-Dichloro[[2-(1-methylethoxy-κO)phenyl]methylene-κC](tricyclohexylphosp… Solvents: tert-Butyl methyl ether ; 8 h, 50 °C

Reference

Low Catalyst Loadings in Olefin Metathesis: Synthesis of Nitrogen Heterocycles by Ring-Closing Metathesis

Kuhn, Kevin M.; et al, Organic Letters, 2010, 12(5), 984-987

Synthetic Circuit 10

24424-99-5

85838-94-4

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: 1,4-Dioxane , Water ; 3 h, rt
1.2 Reagents: Water ; cooled

Reference

Methods of treating or preventing Alzheimer's disease using 4-aryl-3-aralkoxypiperidines and -azabicyclooctanes

, World Intellectual Property Organization, , ,

Synthetic Circuit 11

24424-99-5

52003-32-4

85838-94-4

Reaction Conditions

1.1 Reagents: Hydrazine , Potassium hydroxide Solvents: Ethylene glycol ; 1.5 h, reflux
1.2 Solvents: Chloroform ; 12 h, rt

Reference

Synthesis and antibacterial activity of novel fluoroquinolones containing substituted piperidines

Dang, Zhao; et al, Bioorganic & Medicinal Chemistry Letters, 2007, 17(16), 4523-4526

Synthetic Circuit 12

1872262-73-1

85838-94-4

Reaction Conditions

1.1 Catalysts: Copper(II) 2-ethylhexanoate , 5,10-Dihydro-5,10-bis[4-(trifluoromethyl)phenyl]phenazine Solvents: Toluene ; 18 h, rt

Reference

Decarboxylative Olefination of Activated Aliphatic Acids Enabled by Dual Organophotoredox/Copper Catalysis

Tlahuext-Aca, Adrian; et al, ACS Catalysis, 2018, 8(3), 1715-1719

Synthetic Circuit 13

85838-94-4

Reaction Conditions

1.1 1 h, 140 °C
1.2 Reagents: Sodium borohydride Solvents: Ethanol ; 6 h, rt
2.1 Solvents: Benzene ; 1 h, reflux
3.1 Reagents: Hydrazine , Potassium hydroxide Solvents: Ethylene glycol ; 1.5 h, reflux
3.2 Solvents: Chloroform ; 12 h, rt

Reference

Synthesis and antibacterial activity of novel fluoroquinolones containing substituted piperidines

Dang, Zhao; et al, Bioorganic & Medicinal Chemistry Letters, 2007, 17(16), 4523-4526

Synthetic Circuit 14

24424-99-5

85838-94-4

Reaction Conditions

1.1 Reagents: Sodium carbonate Solvents: Water
1.2 -

Reference

Synthetic studies towards a trans-3,4-diamine derivative of piperidine mimicking buspirone

Zhao, Shikai; et al, Heterocycles, 1994, 39(1), 163-70

Synthetic Circuit 15

156731-40-7

85838-94-4

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Dimethylformamide ; 2 h, rt
1.2 0 °C
2.1 Catalysts: (SP-5-41)-Dichloro[[2-(1-methylethoxy-κO)phenyl]methylene-κC](tricyclohexylphosp… Solvents: tert-Butyl methyl ether ; 8 h, 50 °C

Reference

Low Catalyst Loadings in Olefin Metathesis: Synthesis of Nitrogen Heterocycles by Ring-Closing Metathesis

Kuhn, Kevin M.; et al, Organic Letters, 2010, 12(5), 984-987

tert-butyl 1,2,3,6-tetrahydropyridine-1-carboxylate Raw materials

tert-butyl 1,2,3,6-tetrahydropyridine-1-carboxylate Preparation Products

tert-butyl 1,2,3,6-tetrahydropyridine-1-carboxylate Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:85838-94-4)N-BOC-1,2,3,6-TETRAHYDROPYRIDINE

Order Number:1688885

Stock Status:in Stock

Quantity:Company Customization

Purity:98%

Pricing Information Last Updated:Friday, 18 April 2025 17:01

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines

85838-94-4 (tert-butyl 1,2,3,6-tetrahydropyridine-1-carboxylate) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:85838-94-4)1-Boc-1,2,3,6-tetrahydro-pyridine

Purity:99%

Quantity:500g

Price ($):309.0

Suzhou Senfeida Chemical Co., Ltd

(CAS:85838-94-4)N-BOC-1,2,3,6-TETRAHYDROPYRIDINE

Purity:98%

Quantity:Company Customization

Price ($):discuss personally

Cas no 85838-94-4 (tert-butyl 1,2,3,6-tetrahydropyridine-1-carboxylate)

tert-butyl 1,2,3,6-tetrahydropyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

tert-butyl 1,2,3,6-tetrahydropyridine-1-carboxylate Security Information

tert-butyl 1,2,3,6-tetrahydropyridine-1-carboxylate Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

tert-butyl 1,2,3,6-tetrahydropyridine-1-carboxylate Pricemore >>

tert-butyl 1,2,3,6-tetrahydropyridine-1-carboxylate Production Method

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

Synthetic Circuit 5

Synthetic Circuit 6

Synthetic Circuit 7

Synthetic Circuit 8

Synthetic Circuit 9

Synthetic Circuit 10

Synthetic Circuit 11

Synthetic Circuit 12

Synthetic Circuit 13

Synthetic Circuit 14

Synthetic Circuit 15

tert-butyl 1,2,3,6-tetrahydropyridine-1-carboxylate Raw materials

tert-butyl 1,2,3,6-tetrahydropyridine-1-carboxylate Preparation Products

tert-butyl 1,2,3,6-tetrahydropyridine-1-carboxylate Suppliers

tert-butyl 1,2,3,6-tetrahydropyridine-1-carboxylate Related Literature

Related Categories

85838-94-4 (tert-butyl 1,2,3,6-tetrahydropyridine-1-carboxylate) Related Products